Cas no 91539-84-3 ( )
structure
Product Name:
CAS No:91539-84-3
MF:C10H9Cl2N3
MW:242.104559659958
CID:996490
PubChem ID:343106
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
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- NSC-382077
- DTXSID00321808
- NSC382077
- 91539-84-3
- DS-005154
- 4,6-Dichloro-n,n-dimethyl-quinazolin-2-amine
-
-
- Inchi： 1S/C10H9Cl2N3/c1-15(2)10-13-8-4-3-6(11)5-7(8)9(12)14-10/h3-5H,1-2H3
- InChI Key： GWRNNOAVVQUOTR-UHFFFAOYSA-N
- SMILES： ClC1=C2C=C(C=CC2=NC(=N1)N(C)C)Cl
Computed Properties
- Exact Mass: 241.017
- Monoisotopic Mass: 241.017
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 29Ų
Experimental Properties
- Density: 1.408
- Boiling Point: 368.6°C at 760 mmHg
- Flash Point: 176.7°C
- Refractive Index: 1.672
Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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